Cas no 1269292-14-9 (1-(2-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole)

• Product Name: 1-(2-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
• CAS No: 1269292-14-9
• MF: C₁₃H₉N₃O₂S
• MW: 271.294461011887
• CID: 1089295
• PubChem ID: 56956085
• Update Time: 2025-04-20

1-(2-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Nitrophenyl)-5-(thiophen-3-yl)-1H-pyrazole
• 1-(2-nitrophenyl)-5-thiophen-3-ylpyrazole
• 1269292-14-9
• AKOS022172637
• DTXSID10719010

• Inchi： 1S/C13H9N3O2S/c17-16(18)13-4-2-1-3-12(13)15-11(5-7-14-15)10-6-8-19-9-10/h1-9H
• InChI Key： BRFAFRQYDWCVIZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=NN1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.04154771g/mol
• Monoisotopic Mass: 271.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.9Ų